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A Comparative Guide: Scopus in Focus
For researchers, scientists, and drug development professionals, selecting the right

bibliographic database is a critical step in navigating the vast landscape of scholarly literature.

This guide provides a detailed analysis of Scopus, a prominent abstract and citation database,

to aid in making informed decisions for research endeavors.

It is important to note that extensive searches for a bibliographic database named "TRITA" did

not yield any relevant results. The term "TRITA" is associated with various unrelated entities,

including an insect species, the open-source digital painting software Krita, and Italian culinary

recipes. Therefore, a direct comparative analysis between TRITA and Scopus could not be

conducted. This guide will focus on providing a comprehensive overview of Scopus.

Scopus: A Deep Dive
Launched in 2004 by Elsevier, Scopus has established itself as a leading multidisciplinary

database of peer-reviewed literature.[1][2][3] It offers a wide array of features designed to

support researchers in their discovery and analysis of scientific information.

Data Presentation: Scopus at a Glance
The following table summarizes the key quantitative aspects of the Scopus database, offering a

snapshot of its extensive coverage.
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Feature Scopus

Indexed Items Over 77 million records[4]

Indexed Journals
Nearly 42,000 journals from over 5,000

publishers[2]

Subject Areas

Broad coverage including life sciences, social

sciences, physical sciences, and health

sciences[2]

Document Types
Journals, books, conference papers, and

patents[5][6]

Citation Tracking
Yes, allows for forward and backward citation

searching[7]

Author Profiles
Yes, with affiliation, publication number, and

citation details[1][8]

Publisher Elsevier[1][7]

Key Features and Functionalities
Scopus provides a suite of tools to aid researchers throughout the research lifecycle:

Comprehensive Coverage: Scopus boasts a vast collection of scholarly literature, including

peer-reviewed journals, books, conference proceedings, and trade publications.[5][9] Its

multidisciplinary nature makes it a valuable resource for interdisciplinary research.[10]

Citation Analysis: A core strength of Scopus is its robust citation tracking capabilities.

Researchers can analyze citation trends, identify influential papers and authors, and

measure research impact through metrics like the h-index.[4]

Author and Institutional Profiles: Scopus automatically generates author profiles, which

include publication history, citation data, and co-author networks.[8] It also provides insights

into the research output of institutions.[4]

Advanced Search and Refinement: The platform offers a user-friendly interface with powerful

search functionalities, allowing users to refine results by author, affiliation, subject area, and
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more.[7]

Integration and Interoperability: Scopus allows for integration with other research tools and

platforms, such as ORCID for author identification.[1]

Experimental Protocols: Evaluating a Bibliographic
Database
While a direct experimental comparison with "TRITA" is not feasible, the following outlines a

general methodology for evaluating and comparing bibliographic databases, which can be

applied to Scopus and other alternatives like Web of Science or Google Scholar.

Objective: To assess the coverage, accuracy, and utility of a bibliographic database for a

specific research area (e.g., a particular signaling pathway in drug development).

Methodology:

Define a Core Set of Documents:

Identify a set of key research articles, review papers, and patents central to the research

topic from trusted sources (e.g., expert recommendations, established reviews).

This set should include both seminal, highly-cited papers and more recent publications.

Conduct Standardized Searches:

Develop a consistent set of search queries using keywords, author names, and specific

article titles relevant to the research area.

Execute these searches across the database being evaluated.

Analyze Search Results:

Recall: Determine the percentage of the predefined core set of documents that are

successfully retrieved by the database. A high recall rate indicates comprehensive

coverage.
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Precision: Evaluate the relevance of the top search results. A high precision rate means

the database returns highly relevant documents for the given queries.

Citation Accuracy: For a sample of the retrieved core documents, verify the accuracy of

the citation counts provided by the database by cross-referencing with other sources.

Feature Assessment:

Systematically explore and document the functionality of key features such as author

profiling, citation analysis tools, data export options, and integration with other research

software.

Assess the user-friendliness and intuitiveness of the interface.

Data to Collect:

Number of core documents retrieved.

Ranking of core documents in search results.

Discrepancies in citation counts.

Qualitative notes on the usability of various features.

This structured approach allows for an objective and data-driven evaluation of a bibliographic

database's suitability for specific research needs.

Visualizing the Research Workflow
The following diagrams illustrate the logical flow of a comparative database analysis and a

typical research workflow utilizing a bibliographic database like Scopus.
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Discovery Phase
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Typical Research Workflow Using Scopus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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